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Compound of Interest

Compound Name: Cananga oil

Cat. No.: B13385051 Get Quote

Before handling, it is essential to be aware of the hazards associated with Cananga oil. This

information is typically found in the Safety Data Sheet (SDS).

Hazard Classification Description

Physical Hazard Combustible Liquid

Health Hazards
May be fatal if swallowed and enters airways

(Aspiration Hazard)

Causes skin irritation and may cause an allergic

skin reaction

Causes serious eye irritation

Suspected of damaging fertility or the unborn

child

Environmental Hazards
Harmful or toxic to aquatic life with long-lasting

effects

Step-by-Step Disposal Protocol for Cananga Oil
This protocol applies to unused, expired, or contaminated Cananga oil and materials

contaminated with it. Under regulations like the Resource Conservation and Recovery Act

(RCRA), chemical waste must be properly managed from generation to final disposal. Never

dispose of Cananga oil down the drain or in regular trash.
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Step 1: Waste Identification and Segregation
Identify as Hazardous Waste: Due to its flammability, toxicity, and environmental hazards,

Cananga oil must be treated as hazardous waste.

Segregate from Incompatibles: Store Cananga oil waste separately from incompatible

materials, such as strong oxidizing agents, to prevent dangerous reactions.

Step 2: Use of Appropriate Waste Containers
Select a Compatible Container: Use a clean, leak-proof container made of a material

chemically compatible with Cananga oil. The original container is often a suitable choice if it

is in good condition.

Secure Closure: Ensure the container has a tight-fitting, secure lid. Keep the container

closed at all times except when adding waste.

Step 3: Proper Labeling of Waste Containers
Affix Hazardous Waste Label: Clearly label the container with the words "Hazardous Waste".

Detail Contents: Specify the full chemical name ("Cananga Oil" or "Waste Cananga Oil")
and list any other components if it's a mixture. Do not use abbreviations.

**Step 4: Storage in a Satellite Accumulation Area
To cite this document: BenchChem. [Safety and Hazard Profile of Cananga Oil].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13385051#cananga-oil-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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